(Dimethylcarbamoyl)(phenyl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

• IUPAC Name: [2-(dimethylamino)-2-oxo-1-phenylethyl] 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoate
• InChI: InChI=1S/C20H25N3O3S/c1-13-16(14(2)22-20(21-13)27-5)11-12-17(24)26-18(19(25)23(3)4)15-9-7-6-8-10-15/h6-10,18H,11-12H2,1-5H3
• InChI Key: ZEKZZQQIJDMTCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)C)CCC(=O)OC(C2=CC=CC=C2)C(=O)N(C)C
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the transformation of 5-acetyl-4-aminopyrimidines . When heated under reflux with MeONa in BuOH , these 5-acetyl-4-aminopyrimidines are acylated with carboxylic anhydrides or acid chlorides, leading to the formation of pyrido [2,3-d]pyrimidin-5-one derivatives . The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization process. Additionally, in the presence of an activated CH2 group (e.g., PhCH2 ) in the amide moiety, the cyclization involves this group and the acetyl carbonyl, resulting in pyrido [2,3-d]pyrimidin-7-one derivatives . Furthermore, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base affords pyrimidino [4,5-d] [1,3]oxazines .

Physical And Chemical Properties Analysis

• IR Spectrum (KBr) : Key absorption bands include C=O stretching at 1648 cm⁻¹ and other characteristic vibrations.